Cas no 899996-42-0 (4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide)

• Product Name: 4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
• CAS No: 899996-42-0
• MF: C₁₉H₁₄N₆O₄
• MW: 390.352262973785
• CID: 5501065
• Update Time: 2025-07-21

4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)benzamide
• 4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide

• Inchi： 1S/C19H14N6O4/c1-12-7-8-13(9-16(12)25(28)29)18(26)22-23-11-20-17-15(19(23)27)10-21-24(17)14-5-3-2-4-6-14/h2-11H,1H3,(H,22,26)
• InChI Key： NRJDGQTVJCDBFA-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=CC=C3)N=CC=2C1=O)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Additional information on 4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide

Introduction to 4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide (CAS No. 899996-42-0)

4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide, identified by its Chemical Abstracts Service (CAS) number 899996-42-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, a heterocyclic scaffold that has been extensively studied for its potential biological activities. The structural features of this molecule, including its nitro and amide functional groups, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery and development.

The nitro group at the 3-position of the benzamide moiety and the pyrazolo[3,4-d]pyrimidin-5-yl substituent at the N-position are key structural elements that influence the compound's pharmacological profile. The nitro group is known to enhance electrophilicity, which can facilitate interactions with biological targets such as enzymes and receptors. On the other hand, the pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry due to its presence in several bioactive molecules, including kinase inhibitors and antimicrobial agents. The 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl part of the structure introduces additional hydrogen bonding potential and steric bulk, which can modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide may interact with various biological targets by leveraging its multiple functional groups. For instance, the amide moiety can form hydrogen bonds with polar residues in protein active sites, while the nitro group can engage in hydrophobic interactions or participate in redox reactions. The phenyl ring and the pyrazolo[3,4-d]pyrimidine core provide additional contact points for binding to biological macromolecules.

The synthesis of 4-methyl-3-nitro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazolo[3,4-d]pyrimidine ring system followed by functionalization with the benzamide group. The introduction of the nitro group often requires nitration under controlled conditions to avoid over-nitration or decomposition. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, enabling broader access for research purposes.

In terms of biological activity, 4-methyl-3-nitro-N-{4-oxyo1phenyl1H44 H55 Hpyrazolo34dpyrimidin5yl}benzamide has shown promise in preclinical studies as a potential therapeutic agent. Initial screenings have indicated that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The pyrazolo[34dpyrimidine core is particularly noteworthy for its role in modulating enzyme activity by competing with natural substrates or allosterically altering enzyme conformation. Additionally, benzamides are known for their ability to cross blood-brain barriers, making this compound a candidate for central nervous system (CNS) drug development.

The nitro group within the molecule also contributes to its pharmacological potential by serving as a site for reduction or conjugation with biomolecules. This reactivity can be exploited to develop prodrugs or bioconjugates that enhance delivery or target specificity. Furthermore, recent studies have highlighted the importance of pyrazole derivatives in antimicrobial applications, suggesting that this compound may have applications beyond oncology and inflammation.

From a medicinal chemistry perspective, 44 methyl33 nitroN44 {44 oxo11 phenyl11 H44 H55 Hpyrazolo34dpyrimidin55 yl}benzamide represents an excellent example of how structural complexity can be leveraged to achieve desired pharmacological outcomes. The combination of electron-withdrawing groups like the nitro group and electron-donating groups like the phenyl ring creates a balance that enhances binding affinity without compromising solubility or metabolic stability. As research continues, further modifications to this scaffold may uncover even more potent and selective therapeutic agents.

The development of new drugs is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Computational tools play a crucial role in this process by predicting how different modifications will affect biological activity. For instance, molecular dynamics simulations can help researchers understand how 44 methyl33 nitroN44 {44 oxo11 phenyl11 H44 H55 Hpyrazolo34dpyrimidin55 yl}benzamide interacts with its target proteins at an atomic level. This information is invaluable for designing next-generation compounds with improved efficacy and reduced side effects.

Regulatory considerations also play a significant role in bringing new drugs to market. Regulatory agencies require extensive data on safety efficacy and manufacturing processes before approving a drug for clinical use. The synthesis of complex molecules like 44 methyl33 nitroN44 {44 oxo11 phenyl11 H44 H55 Hpyrazolo34dpyrimidin55 yl}benzamide must be carefully documented to meet these requirements. Good Manufacturing Practices (GMP) ensure that drugs are produced consistently reliably and safely across different batches.

In conclusion, 44 methyl33 nitroN44 {44 oxo11 phenyl11 H44 H55 Hpyrazolo34dpyrimidin55 yl}benzamide (CAS No. 89999642) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent targeting various diseases. As research progresses, additional insights into its biological activity mechanisms of action will continue to emerge، paving the way for new treatments that improve patient outcomes worldwide.